Cas no 13658-95-2 (1,3-Propanediamine, N,N-dimethyl-N'-phenyl-)

• Product Name: 1,3-Propanediamine, N,N-dimethyl-N'-phenyl-
• CAS No: 13658-95-2
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 1241287
• PubChem ID: 547517
• Update Time: 2025-04-20

1,3-Propanediamine, N,N-dimethyl-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N,N-dimethyl-N'-phenyl-
• N',N'-dimethyl-N-phenylpropane-1,3-diamine
• N-Phenyl-N',N'-dimethyl-1,3-propanediamine
• N,N-Dimethyl-N'-phenyl-1,3-propanediamine
• N,N-Dimethyl-N-phenyl-propane-1,3-diamine
• N,N-Dimethyl-N''-phenyl-propane-1,3-diamine
• KHICLGAAEQIDSH-UHFFFAOYSA-N
• 13658-95-2
• N-[.beta.-(N,N-Dimethylamino)propyl]aniline
• SCHEMBL2170344
• AKOS011860582
• N,N-Dimethyl-N'-phenyl-propane-1,3-diamine
• 3-Anilino-1-(dimethylamino)propane
• DTXSID90338203
• BDBM50016921
• CHEMBL139976

• Inchi： 1S/C11H18N2/c1-13(2)10-6-9-12-11-7-4-3-5-8-11/h3-5,7-8,12H,6,9-10H2,1-2H3
• InChI Key： KHICLGAAEQIDSH-UHFFFAOYSA-N
• SMILES： N(C)(C)CCCNC1C=CC=CC=1

Computed Properties

• Exact Mass: 178.14714
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27